5-Amino-1-methyl-4-nitrosopyrazole
Cat. No. B8654938
M. Wt: 126.12 g/mol
InChI Key: OJGQNWRZILCCRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07227032B2
Procedure details
To a flask having an inner volume of 25 ml and equipped with a stirring device, a thermometer and a reflux condenser were charged 2.97 g (20 mmol) of 3,3-dimethoxy-2-hydroxyiminopropionitrile with a purity of 96.9% by weight, 1.01 g (21 mmol) of methylhydrazine with a purity of 97% by weight, 6 ml of methanol and 3.0 ml (36 mmol) of conc. hydrochloric acid, and the mixture was reacted at 50 to 52° C. for 4 hours. After completion of the reaction, 5 ml of water was added to the mixture to cool the mixture up to 10° C., and 2.3 ml (37.9 mmol) of 28% by weight aqueous ammonia was gradually added dropwise to the mixture, and the resulting mixture was stirred for 30 minutes while maintaining the liquid temperature to 5° C. or lower. Precipitated crystals were collected by filtration, and then, the crystals were washed with 1.2 ml of cold water and 1.2 ml of cold methanol, and dried under reduced pressure to obtain 1.91 g of 5-amino-1-methyl-4-nitrosopyrazole (Isolation yield: 74.8%) as dark purple solid with a purity of 98.8% by weight (absolute calibration curve method by high performance liquid chromatography).
Name
methylhydrazine
Quantity
1.01 g
Type
reactant
Reaction Step One
Yield
74.8%
Identifiers
|
REACTION_CXSMILES
|
CO[CH:3](OC)[C:4](=[N:7][OH:8])[C:5]#[N:6].[CH3:11][NH:12]N.Cl.[NH3:15]>O.CO>[NH2:15][C:3]1[N:12]([CH3:11])[N:6]=[CH:5][C:4]=1[N:7]=[O:8]
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Inputs
Step One
|
Name
|
|
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Quantity
|
2.97 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(C(C#N)=NO)OC
|
|
Name
|
methylhydrazine
|
|
Quantity
|
1.01 g
|
|
Type
|
reactant
|
|
Smiles
|
CNN
|
|
Name
|
|
|
Quantity
|
3 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Step Three
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
5 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the resulting mixture was stirred for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
To a flask having
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
an inner volume of 25 ml and equipped with a stirring device
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the mixture was reacted at 50 to 52° C. for 4 hours
|
|
Duration
|
4 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added to the mixture
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was gradually added dropwise to the mixture
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Precipitated crystals
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
were collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
the crystals were washed with 1.2 ml of cold water and 1.2 ml of cold methanol
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C(C=NN1C)N=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.91 g | |
| YIELD: PERCENTYIELD | 74.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
